Fovinaciclib

• CAS: 2146171-49-3
• Molecular Formula: C29H40N8OS
• Molecular Weight: 548.7 g/mol
• InChI: InChI=1S/C29H40N8OS/c1-34(2)28(38)27-25(20-6-4-5-7-20)26-23(39-27)19-31-29(33-26)32-24-9-8-22(18-30-24)36-12-10-21(11-13-36)37-16-14-35(3)15-17-37/h8-9,18-21H,4-7,10-17H2,1-3H3,(H,30,31,32,33)
• InChIKey: PGGPKYATZSPYKB-UHFFFAOYSA-N

Fovinaciclib Reference Standard Procurement Guide

Fovinaciclib (CAS 2146171-49-3), also known as FCN-437c or Futuoning, is a second-generation, orally bioavailable small molecule that selectively inhibits cyclin-dependent kinases 4 and 6 (CDK4/6) [1]. Its mechanism involves blocking the phosphorylation of retinoblastoma protein (Rb), thereby arresting the cell cycle at the G1/S phase transition and inhibiting tumor cell proliferation [2]. The compound has been approved by the NMPA in China for the treatment of HR+/HER2- breast cancer in combination with endocrine therapy [3].

CDK4/6 kinase assay reference standard and calibration

Cell cycle arrest and antiproliferative endpoint studies

Benchmark calibrator for CDK4/6 inhibitor screening libraries

• [1] Synapse. Fovinaciclib Drug Profile. Updated: 2026-03-28. View Source
• [2] National Cancer Institute. Fovinaciclib. NCI Thesaurus. Accessed: 2026-03-30. View Source
• [3] Henlius Biotech. FUTUONING Sets Sail Commercially with First Prescriptions Across China. Published: 2025-09-05. View Source

Why Fovinaciclib Cannot Be Substituted

While several CDK4/6 inhibitors (e.g., palbociclib, ribociclib, abemaciclib) share a class mechanism, their distinct molecular structures yield quantifiable differences in selectivity profiles, pharmacokinetic (PK) parameters, central nervous system (CNS) penetration, and clinical safety signatures [1]. These divergent properties are not interchangeable and have direct consequences for experimental design, therapeutic efficacy in specific patient subsets (e.g., those with brain metastases), and the management of treatment-related toxicities [2]. The following quantitative evidence establishes the specific, non-substitutable differentiation of fovinaciclib.

Kinase selectivity profile may differ

Off-target inhibition varies across CDK4/6 inhibitors; may shift cell-based assay interpretation and endpoint response.

Blood-brain barrier penetration data not equivalent

Palbociclib and ribociclib lack reported CNS permeability evidence, limiting direct substitution in brain metastasis models.

Cardiac repolarization risk profile differs

Ribociclib's black-box QTc warning introduces cardiac monitoring requirements; fovinaciclib's reported low-risk profile may not replicate in comparative studies.

• [1] Fochon Pharmaceuticals. FCN-437 is an orally available second-generation CDK4/6 inhibitor. Published: 2019-06-26. View Source
• [2] Synapse. Fovinaciclib (FCN-437c) Demonstrates Blood-Brain Barrier Penetration. Published: 2023-11-22. View Source

Fovinaciclib Quantitative Differentiation Evidence

CDK4/6 Inhibition Potency Advantage

Fovinaciclib has been explicitly reported to penetrate the blood-brain barrier (BBB), a property not shared by all approved CDK4/6 inhibitors [1]. While abemaciclib is also known to cross the BBB, this feature is absent for palbociclib and ribociclib in clinical practice [2]. This provides a clear rationale for selecting fovinaciclib for research or clinical scenarios involving CNS metastases.

CDK4/6 Potency

Reported

~5-fold higher inhibition vs ribociclib; comparable to palbociclib

Supports kinase assay calibration; ribociclib substitution requires potency adjustment

Cross-study comparison; verify with in-house assay

Evidence Dimension	Blood-Brain Barrier (BBB) Penetration Capability
Target Compound Data	Penetrates BBB
Comparator Or Baseline	Palbociclib: No clinically meaningful BBB penetration reported. Ribociclib: No clinically meaningful BBB penetration reported. Abemaciclib: Penetrates BBB.
Quantified Difference	Qualitative binary difference (Yes/No) based on preclinical and clinical evidence.
Conditions	Preclinical models and clinical observational data; fovinaciclib's brain penetration is derived from pharmacokinetic properties and preclinical data.

Why This Matters

This distinction is critical for translational research focused on brain metastases and guides procurement for studies where CNS activity is a required endpoint.

• [1] Synapse. Fovinaciclib (FCN-437c) Demonstrates Blood-Brain Barrier Penetration. Published: 2023-11-22. View Source
• [2] Sahebjam S, et al. Assessment of concentrations of abemaciclib and its major active metabolites in plasma, CSF, and brain tumor tissue. ASCO Annual Meeting. 2016. View Source

QTc Prolongation Risk Profile

In a human mass balance study, the geometric mean plasma elimination half-life (t1/2) of FCN-437c was determined to be 56.5 hours [1]. This is substantially longer than the reported mean half-lives of palbociclib (29 ± 5 h), ribociclib (32.0 h), and abemaciclib (18.3 h) [2]. The extended half-life of fovinaciclib may support less frequent dosing or contribute to more stable steady-state plasma concentrations.

QTc Risk Profile

Class-level

Concentration-QTc analysis: low QTc prolongation risk in dedicated study

Supports cardiac repolarization endpoint monitoring; ribociclib’s QTc warning may not apply

Class-level inference; extrapolation to patient populations requires validation

Evidence Dimension	Plasma Elimination Half-Life (t1/2)
Target Compound Data	56.5 hours (geometric mean)
Comparator Or Baseline	Palbociclib: 29 ± 5 h; Ribociclib: 32.0 h; Abemaciclib: 18.3 h
Quantified Difference	Fovinaciclib half-life is 1.95x longer than palbociclib, 1.77x longer than ribociclib, and 3.09x longer than abemaciclib.
Conditions	Single oral dose of 200 mg [14C]FCN-437c in healthy male Chinese subjects; comparator data from published literature.

Why This Matters

The significantly longer half-life influences dosing regimen design, pharmacokinetic modeling, and potential for sustained target inhibition in both preclinical and clinical settings.

• [1] Gao L, et al. Pharmacokinetics, mass balance, and metabolism of [14C]FCN-437c in humans. Cancer Chemother Pharmacol. 2025. View Source
• [2] Various. Pharmacological characteristics of CDK4/6 inhibitors. Nature Reviews Clinical Oncology. 2019. View Source

Blood-Brain Barrier Penetration

In a Phase 2 clinical trial (NCT05004142) evaluating FCN-437c in combination with letrozole for first-line HR+/HER2- advanced breast cancer, the objective response rate (ORR) was 57.1% in 28 evaluable patients [1]. This single-arm ORR is numerically at the higher end of the range (e.g., ~40-55%) observed in pivotal Phase 3 trials for palbociclib (PALOMA-2) and ribociclib (MONALEESA-2) when combined with letrozole [2].

BBB Penetration

Reported

Positive blood-brain barrier permeability evidence from nonclinical models

Enables brain metastasis model studies; limited CNS data for other CDK4/6 inhibitors

Quantitative brain-to-plasma ratio not reported

Evidence Dimension	Objective Response Rate (ORR)
Target Compound Data	57.1% (95% CI: 37.2–75.5)
Comparator Or Baseline	Palbociclib + Letrozole (PALOMA-2): 55.3%; Ribociclib + Letrozole (MONALEESA-2): 40.7% - 54.5% (varied by analysis)
Quantified Difference	Numerical difference: Fovinaciclib ORR is 1.8% to 16.4% higher than comparators (non-comparative trial data).
Conditions	Phase 2, single-arm trial in patients with previously untreated HR+/HER2- advanced breast cancer (n=28).

Why This Matters

This data point provides quantitative evidence of clinical activity that informs the selection of fovinaciclib for further investigation in combination regimens, especially in contexts where a high ORR is a key study objective.

• [1] Synapse. Phase 2 Study of FCN-437c in HR+/HER2- Advanced Breast Cancer. Updated: 2023-11-22. View Source
• [2] Finn RS, et al. Palbociclib and Letrozole in Advanced Breast Cancer. N Engl J Med. 2016; Hortobagyi GN, et al. Ribociclib as First-Line Therapy for HR-Positive, Advanced Breast Cancer. N Engl J Med. 2016. View Source

Phase II Antitumor Efficacy

In a Phase 1a study, the incidence of Grade 3-4 neutropenia for FCN-437c monotherapy was 64.7% [1]. While neutropenia is a known class effect, this rate is numerically lower than the ~66-70% reported for palbociclib and is within the range for ribociclib, but notably higher than the ~20-30% rate for abemaciclib, which instead carries a higher risk of GI toxicity [2]. This positions fovinaciclib with a toxicity profile that is predictable and aligns with standard CDK4/6 inhibitor management strategies.

Phase II Response

Trial context

ORR 57.1% (16/28); 12-month PFS 83.5% in combination with letrozole

Supports biomarker verification context; response comparable to other CDK4/6 inhibitors

Phase II single-arm study; cross-trial comparison limitations

Evidence Dimension	Incidence of Grade 3-4 Neutropenia
Target Compound Data	64.7% (monotherapy in Phase 1a trial)
Comparator Or Baseline	Palbociclib: ~66-70%; Ribociclib: ~60-65%; Abemaciclib: ~20-30%
Quantified Difference	Fovinaciclib's rate is 1.3-5.3 percentage points lower than palbociclib and similar to ribociclib.
Conditions	Phase 1a dose-escalation study in 17 patients with HR+/HER2- advanced breast cancer.

Why This Matters

Understanding the specific and quantified safety profile allows researchers and clinicians to anticipate and manage treatment-related toxicities more effectively when selecting this compound for clinical studies.

• [1] Phase 1a study of the CDK4/6 inhibitor, FCN-437c, in Chinese patients with HR+/HER2- advanced breast cancer. Abstract. 2024. View Source
• [2] Gupta A, et al. CDK4/6 inhibitors in breast cancer: differences in toxicity profiles. Systematic Review. 2021. View Source

Fovinaciclib Application Scenarios

In Vitro Kinase Assay Reference Standard

Due to its confirmed blood-brain barrier penetrance [1], fovinaciclib is the preferred CDK4/6 inhibitor for in vivo models of HR+/HER2- breast cancer with CNS involvement. This property is not a universal class feature, making it essential for research aimed at treating or preventing brain metastases, a common and devastating site of progression.

Cardiovascular Safety Evaluation

The long plasma half-life of 56.5 hours [2] suggests that fovinaciclib can sustain target inhibition with a potentially reduced dosing frequency. This PK property is valuable for designing trials where patient convenience, compliance, or the logistical challenge of daily clinic visits for adverse event monitoring is a key consideration.

Brain Metastasis Preclinical Models

For clinical studies where the safety profile is a primary differentiator, the quantified neutropenia rate of 64.7% [3] provides a clear benchmark. This allows for precise planning of hematological monitoring and supportive care, avoiding the higher GI toxicity burden seen with abemaciclib or the slightly higher hematological burden seen with palbociclib.

Biomarker Verification & Pharmacodynamic Analysis

Given its well-characterized preclinical activity that is reported to be 'comparable to or better than palbociclib and ribociclib' in breast cancer models [4], fovinaciclib serves as an excellent reference compound. It can be used as a positive control or a backbone therapy when evaluating novel combination strategies or next-generation CDK inhibitors.

Application

Selection Property

Validation Focus

In vitro kinase assay calibration

CDK4/6 potency comparable to palbociclib

Reference standard calibration and inhibitor profiling

Cardiac repolarization research

Reported low QTc prolongation risk profile

Cardiac safety endpoint monitoring in preclinical models

Brain metastasis preclinical models

Reported BBB permeability evidence

CNS exposure and intracranial tumor efficacy evaluation

Biomarker assay development

Phase II confirmed tumor response activity

Pharmacodynamic biomarker validation (e.g., Rb phosphorylation)

• [1] Synapse. Fovinaciclib (FCN-437c) Demonstrates Blood-Brain Barrier Penetration. Published: 2023-11-22. View Source
• [2] Gao L, et al. Pharmacokinetics, mass balance, and metabolism of [14C]FCN-437c in humans. Cancer Chemother Pharmacol. 2025. View Source
• [3] Phase 1a study of the CDK4/6 inhibitor, FCN-437c, in Chinese patients with HR+/HER2- advanced breast cancer. Abstract. 2024. View Source
• [4] Fochon Pharmaceuticals. FCN-437 is an orally available second-generation CDK4/6 inhibitor. Published: 2019-06-26. View Source